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This in-depth technical guide provides a thorough examination of the core physical properties
of aqueous sodium metatungstate (SMT) solutions. SMT, also known as sodium
polytungstate (SPT), is a high-density, low-viscosity, and non-toxic salt, making its aqueous
solutions invaluable for a range of laboratory and industrial applications, including density
gradient centrifugation for separations of macromolecules, viruses, and organelles.
Understanding the physical properties of these solutions—namely density, viscosity, refractive
index, and electrical conductivity—is critical for the precise control and optimization of these
applications.

This guide presents quantitative data, detailed experimental protocols for property
measurement, and logical visualizations to elucidate the relationships between these key
physical characteristics.

Core Physical Properties: Quantitative Data

The physical properties of agueous sodium metatungstate solutions are intrinsically linked to
their concentration and are also influenced by temperature. The following tables summarize the
gquantitative data for density and viscosity.
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Table 1: Density of Aqueous Sodium Metatungstate

(SMT) Solutionsat20°c

Mass Percent (%) Density (g/lcm?)
10 1.08
20 1.18
30 1.29
40 1.43
50 1.60
60 1.81
70 2.08
80 2.45
82 2.80

Note: Data is extrapolated from graphical representations provided in technical sheets and is

intended for guidance.[1]

Table 2: Viscosity of Aqueous Sodium Metatungstate

(SMT) Solutions at 25°C

Density (g/lcm?) Viscosity (cP)

15 ~3

2.0 ~8

2.5 ~20

2.8 ~40

3.0 ~70

3.1 ~100
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Note: Data is extrapolated from graphical representations. Viscosity increases significantly at
higher densities.[1]

Refractive Index and Electrical Conductivity

Comprehensive tabular data for the refractive index and electrical conductivity of aqueous
sodium metatungstate solutions across a wide range of concentrations is not readily available
in the literature. However, the following information has been established:

o Refractive Index: A saturated solution of sodium polytungstate at 20°C has a refractive index
of approximately 1.555.[2] The refractive index is expected to increase with concentration.

» Electrical Conductivity: As an electrolyte solution, aqueous sodium polytungstate is
conductive. There is a maximum conductivity at a density of approximately 2.2 g/cms3, with a
value of 84 mS/cm. The conductivity decreases at both lower and higher densities from this
maximum.

Experimental Protocols

Accurate and reproducible measurement of the physical properties of SMT solutions is
paramount for their effective use. The following sections detail the standard experimental
methodologies for determining density, viscosity, refractive index, and electrical conductivity.

Density Measurement

The density of aqueous SMT solutions can be accurately determined using a pycnometer or a
digital density meter.

Methodology using a Pycnometer:

o Cleaning and Calibration: Thoroughly clean the pycnometer with deionized water and a
suitable solvent, then dry it completely. Determine and record the mass of the empty, dry
pycnometer. Fill the pycnometer with deionized water of a known temperature and record the
mass. The volume of the pycnometer can be calculated using the known density of water at
that temperature.

o Sample Measurement: Empty and dry the pycnometer. Fill it with the sodium
metatungstate solution, ensuring no air bubbles are present. Measure and record the mass
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of the filled pycnometer.

o Calculation: The density of the SMT solution is calculated by dividing the mass of the
solution (mass of filled pycnometer minus the mass of the empty pycnometer) by the
calibrated volume of the pycnometer.

Methodology using a Digital Density Meter:

» Calibration: Calibrate the instrument according to the manufacturer's instructions, typically
using dry air and deionized water as standards.

o Sample Injection: Inject the sodium metatungstate solution into the measurement cell of
the density meter, ensuring the cell is completely filled and free of air bubbles.

o Measurement: The instrument will measure the oscillation frequency of a U-shaped tube
containing the sample, which is directly related to the density of the solution. The density
value is typically displayed directly by the instrument.

Viscosity Measurement

The viscosity of agueous SMT solutions can be determined using a capillary viscometer or a
rotational viscometer.

Methodology using a Capillary Viscometer (e.g., Ostwald or Ubbelohde):

o Preparation: Clean the viscometer thoroughly and dry it. Pipette a precise volume of the
sodium metatungstate solution into the viscometer.

o Thermal Equilibration: Place the viscometer in a constant temperature water bath until the
sample reaches the desired temperature.

o Measurement: Using a pipette bulb, draw the liquid up through the capillary tube to a point
above the upper timing mark. Release the suction and measure the time it takes for the
liquid meniscus to fall from the upper to the lower timing mark.

o Calculation: The kinematic viscosity is calculated by multiplying the efflux time by the
viscometer constant. The dynamic viscosity is then obtained by multiplying the kinematic
viscosity by the density of the solution at the same temperature.
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Methodology using a Rotational Viscometer:

e Instrument Setup: Select the appropriate spindle and rotational speed based on the
expected viscosity of the SMT solution. Attach the spindle to the viscometer.

o Sample Preparation: Place the SMT solution in a suitable container and immerse the spindle
into the solution to the correct depth as indicated by the manufacturer.

o Measurement: Allow the sample to thermally equilibrate. Start the motor and allow the
reading to stabilize. The viscometer measures the torque required to rotate the spindle at a
constant speed within the fluid, which is proportional to the viscosity. The viscosity value is
typically displayed directly by the instrument.

Refractive Index Measurement

The refractive index of SMT solutions is typically measured using a refractometer, such as an
Abbe refractometer.

Methodology using an Abbe Refractometer:

» Calibration: Calibrate the refractometer using a standard of known refractive index, often
distilled water.

o Sample Application: Place a few drops of the sodium metatungstate solution onto the prism
of the refractometer.

o Measurement: Close the prism and allow the sample to spread evenly. Look through the
eyepiece and adjust the control to bring the boundary line between the light and dark fields
into sharp focus at the center of the crosshairs.

o Reading: Read the refractive index from the instrument's scale. Temperature control is
crucial for accurate measurements, so ensure the prism is at the desired temperature.

Electrical Conductivity Measurement

The electrical conductivity of agueous SMT solutions is measured using a conductivity meter
with a conductivity probe.
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Methodology using a Conductivity Meter:

» Calibration: Calibrate the conductivity meter using standard solutions of known conductivity
that bracket the expected conductivity of the SMT solution.

o Sample Measurement: Rinse the conductivity probe with deionized water and then with a
small amount of the SMT solution to be measured. Immerse the probe into the bulk of the
SMT solution, ensuring the electrodes are fully submerged.

» Reading: Gently stir the solution with the probe to ensure a representative measurement and
wait for the reading to stabilize. Record the conductivity value, which is typically displayed in
Siemens per meter (S/m) or a sub-multiple thereof (e.g., mS/cm, uS/cm).

Visualizations

The following diagrams, generated using the DOT language, illustrate key relationships and
experimental workflows.
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Caption: Interdependence of physical properties of aqueous SMT solutions.
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Experimental Workflow for Density Measurement (Pycnometer Method)
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Caption: Workflow for density measurement using a pycnometer.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b031386?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Viscosity Measurement (Capillary Viscometer)

Clean, dry, and fill viscometer

i

Equilibrate in water bath

i

Draw liquid above upper mark

:

Measure efflux time between marks

i

Calculate kinematic and dynamic viscosity

Click to download full resolution via product page
Caption: Workflow for viscosity measurement with a capillary viscometer.

This technical guide provides a foundational understanding of the key physical properties of
agueous sodium metatungstate solutions. For highly sensitive applications, it is
recommended that users perform their own characterizations of the specific SMT solutions
being used, as properties can be affected by the purity of the salt and the water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.usgs.gov [pubs.usgs.gov]
e 2. mindat.org [mindat.org]

« To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Aqueous Sodium Metatungstate Solutions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b031386#physical-properties-of-aqueous-
sodium-metatungstate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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